Cas no 2241279-06-9 (1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)

1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone structure
2241279-06-9 structure
Product Name:1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
CAS No:2241279-06-9
MF:C18H18FN5O7
MW:435.363227367401
CID:6635612
Update Time:2024-01-19

1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
    • Inchi: 1S/C18H18FN5O7/c1-9(25)29-6-12-14(19)15(17(31-11(3)27)16(12)30-10(2)26)23-5-4-13(22-18(23)28)24-8-20-7-21-24/h4-5,7-8,15-17H,6H2,1-3H3/t15-,16-,17+/m1/s1
    • InChI Key: GLCLUBHWDMUSSQ-ZACQAIPSSA-N
    • SMILES: C1(=O)N([C@H]2[C@H](OC(C)=O)[C@H](OC(C)=O)C(COC(C)=O)=C2F)C=CC(N2C=NC=N2)=N1

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 598.1±60.0 °C(Predicted)
  • pka: 0.09±0.12(Predicted)
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